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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413

An In-depth Technical Guide to 3,5-Dichlorotoluene

Introduction

3,5-Dichlorotoluene is an organochlorine compound and a key intermediate in the synthesis
of various organic molecules.[1] As one of six constitutional isomers of dichlorotoluene, it is
distinguished by the meta-positioning of the two chlorine atoms relative to the methyl group on
the benzene ring.[2] This substitution pattern makes its direct synthesis challenging, requiring
specialized methods.[1] This document provides a comprehensive overview of its molecular
structure, chemical properties, synthesis protocols, and applications, tailored for researchers
and professionals in drug development and chemical sciences.

Molecular Structure and Identifiers

3,5-Dichlorotoluene is an aromatic compound consisting of a toluene molecule where the
hydrogen atoms at positions 3 and 5 of the benzene ring are substituted with chlorine atoms.[3]

IUPAC Name: 1,3-dichloro-5-methylbenzene[4][5][6][7]

CAS Number: 25186-47-4[1][21121[41[51[8][9]

Molecular Formula: C7HeCl2[1][2][3][4][5][8][9]

Canonical SMILES: CC1=CC(=CC(=C1)CCI[1][3][5]
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« InChl Key: RYMMNSVHOKXTNN-UHFFFAOY SA-N[1][3][4][6][10]

Physicochemical Properties

3,5-Dichlorotoluene is a colorless solid at room temperature, unlike most other
dichlorotoluene isomers which are liquids.[2][11] It is sparingly soluble in water but soluble in
common organic solvents.[3]

Property Value Source(s)
Molecular Weight 161.03 g/mol [L][4][5]0e]110]
Appearance Colorless solid or liquid [2][3][6]
Melting Point 25.1°Cto 26 °C [2][10]

Boiling Point 202 °C t0 203.4 °C [2][8]

Density ~1.242 g/cm3 [8]

Flash Point 79.2 °C [8]

logP (Octanol/Water) 3.99 [10]

Experimental Protocols: Synthesis and Reactions

The synthesis of 3,5-Dichlorotoluene is not straightforward via direct chlorination of toluene
because the methyl group is an ortho-, para-director.[1] Therefore, indirect and specialized
methods are employed.

Synthesis via Isomerization

A common industrial method involves the isomerization of more readily available
dichlorotoluene isomers, such as 2,4- and 2,5-dichlorotoluene, using a Lewis acid catalyst.[12]

e Objective: To synthesize 3,5-Dichlorotoluene from a mixture of 2,4- and 2,5-
Dichlorotoluene.[12]

o Materials:
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o Mixture of 2,4-Dichlorotoluene and 2,5-Dichlorotoluene (raw material)
o 0-Dichlorobenzene (solvent)

o Aluminum chloride (AICI3) (catalyst)[12]

e Protocol:

o A mixture of 2,4- and 2,5-dichlorotoluene is combined with o-dichlorobenzene in a reaction
vessel.[12]

o The mixture is heated to a reaction temperature between 160-240 °C.[12]

o Aluminum chloride (3-8% of the raw material mass) is added to the heated mixture to
initiate the isomerization reaction.[12]

o The reaction is maintained at temperature for 2 to 5 hours.[12]

o After the reaction is complete, the resulting mixture is washed with water to separate the
crude 3,5-Dichlorotoluene.[12]

o The crude product is purified by distillation to yield pure 3,5-Dichlorotoluene.[12]

Synthesis via Diazotization (Sandmeyer-type Reaction)

A traditional, though less common, laboratory synthesis starts from 3,5-diaminotoluene.
¢ Objective: To synthesize 3,5-Dichlorotoluene from 3,5-diaminotoluene.
o Materials:

o 3,5-diaminotoluene

[e]

Hydrochloric acid (HCI)

o

Sodium nitrite (NaNOz2)

[¢]

Copper(l) chloride (CuCl)
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e Protocol:
o 3,5-diaminotoluene is dissolved in a cooled aqueous solution of hydrochloric acid.

o An aqueous solution of sodium nitrite is added dropwise at a low temperature (0-5 °C) to
form the bis-diazonium salt.

o This diazonium salt solution is then added to a solution of copper(l) chloride.

o The diazonium groups are replaced by chlorine atoms in a Sandmeyer-type reaction,
precipitating the crude product.

o The crude 3,5-Dichlorotoluene is then purified, typically by steam distillation or
recrystallization.

Key Chemical Reaction: Oxidation

The methyl group of 3,5-Dichlorotoluene can be oxidized to form other valuable chemical
intermediates, such as 3,5-dichlorobenzaldehyde.[1]

o Objective: To synthesize 3,5-dichlorobenzaldehyde via oxidation of 3,5-Dichlorotoluene.[13]
o Materials:

o 3,5-Dichlorotoluene (substrate)

o Hydrogen peroxide (oxidant)

o Cobalt acetate and Sodium molybdate (catalysts)

o Acetic acid (solvent)[13]
» Protocol:

o A solution is prepared by dissolving cobalt acetate and sodium molybdate in a mixture of
3,5-Dichlorotoluene and acetic acid.[13]

o A separate solution of the oxidant (e.g., hydrogen peroxide) is prepared.[13]
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o The two solutions are continuously pumped into a microchannel or tubular reactor at a
controlled flow rate and temperature (e.g., 105 °C).[13]

o After a specific residence time in the reactor, the output stream is cooled, and the reaction
is quenched (e.g., with dichloromethane).[13]

o The product, 3,5-dichlorobenzaldehyde, is then isolated and purified from the reaction
mixture.

Applications and Signaling Pathways

3,5-Dichlorotoluene serves primarily as a chemical intermediate. Its most notable application
IS in the agrochemical industry as a precursor to the herbicide propyzamide.[2] It is also used in
the synthesis of dyes, pigments, and active pharmaceutical ingredients (APIs).[1]

Below is a diagram illustrating the synthetic pathway from 3,5-Dichlorotoluene to key
derivatives.

3,5-Dichlorotoluene

Oxidation
(e.g., H202/Co(OAc)z2)

Multi-step Synthesis

Propyzamide (Herbicide)

3,5-Dichlorobenzaldehyde

Click to download full resolution via product page

Caption: Synthetic utility of 3,5-Dichlorotoluene.

Analytical Methodologies
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The analysis, identification, and quantification of 3,5-Dichlorotoluene and its isomers are
critical for quality control and environmental monitoring. Due to the similar physical properties
of dichlorotoluene isomers, chromatographic techniques are essential for their separation and
analysis.[2]

e Gas Chromatography (GC): GC, often coupled with a Flame lonization Detector (FID) or an
Electron Capture Detector (ECD), is a primary technique for separating and quantifying
dichlorotoluene isomers.

e Gas Chromatography-Mass Spectrometry (GC-MS): This method provides definitive
identification of 3,5-Dichlorotoluene by matching its mass spectrum and retention time with
that of a known standard.[1] It is crucial for trace-level analysis and confirmation.

e High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is also used for
analysis, typically monitoring at a wavelength around 254 nm.[1]

Safety and Handling

3,5-Dichlorotoluene is considered a hazardous substance. It may cause skin and eye
irritation.[3] Inhalation and ingestion should be avoided.[3] When heated to decomposition, it
may emit toxic fumes.[3] Standard laboratory safety protocols, including the use of personal
protective equipment (PPE) such as gloves, safety glasses, and lab coats, are mandatory
when handling this chemical. It should be stored in a cool, dry, well-ventilated area, sealed in a
proper container.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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